Cas no 849911-11-1 (1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-1H-imidazole)

• Product Name: 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-1H-imidazole
• CAS No: 849911-11-1
• MF: C₁₇H₁₄ClN₅
• MW: 323.779561519623
• CID: 5419478
• Update Time: 2025-07-23

1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-7-imidazol-1-yl-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-1H-imidazole

• Inchi： 1S/C17H14ClN5/c1-11-9-15(22-8-7-19-10-22)23-17(20-11)16(12(2)21-23)13-3-5-14(18)6-4-13/h3-10H,1-2H3
• InChI Key： LXRXLGISXFTLRF-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(Cl)C=C3)C(C)=NN1C(N1C=NC=C1)=CC(C)=N2

Additional information on 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-1H-imidazole

Research Brief on 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl-1H-imidazole (CAS: 849911-11-1)

1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl-1H-imidazole (CAS: 849911-11-1) is a pyrazolopyrimidine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, including kinase inhibition, anti-inflammatory effects, and anticancer properties. Recent studies have focused on elucidating its molecular mechanisms, optimizing its pharmacological profile, and exploring its clinical potential.

Recent research has highlighted the role of 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl-1H-imidazole as a potent inhibitor of specific kinases involved in cell signaling pathways. In vitro studies demonstrate its high selectivity and efficacy in targeting aberrant kinase activity associated with various cancers, such as breast and lung carcinomas. Structural-activity relationship (SAR) analyses have further refined its design to enhance binding affinity and reduce off-target effects, making it a promising candidate for drug development.

Pharmacokinetic studies of 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl-1H-imidazole reveal favorable absorption and distribution profiles, with moderate metabolic stability in hepatic microsomes. Advanced formulation strategies, including nanoparticle encapsulation, are being explored to improve its bioavailability and target specificity. Preclinical trials in animal models have shown significant tumor growth inhibition with minimal toxicity, supporting its progression to further clinical evaluation.

In addition to its anticancer potential, recent investigations suggest that this compound may also exhibit anti-inflammatory and immunomodulatory effects. Mechanistic studies indicate its ability to modulate key cytokines and signaling molecules involved in inflammatory responses, positioning it as a potential therapeutic for autoimmune diseases such as rheumatoid arthritis. These findings underscore the versatility of 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl-1H-imidazole in addressing multiple disease pathways.

Despite these promising results, challenges remain in optimizing the compound's solubility and minimizing potential drug-drug interactions. Ongoing research aims to address these limitations through structural modifications and combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these discoveries into clinical applications, with several patents filed for novel derivatives and formulations.

In conclusion, 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl-1H-imidazole represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted biological activities, combined with ongoing advancements in formulation and delivery, position it as a valuable asset in the development of next-generation therapeutics. Future research will likely focus on expanding its therapeutic indications and advancing it through clinical trials to realize its full potential in precision medicine.